Cas no 2137620-95-0 (5-Oxazoleacetonitrile, 2-(2-chloroethyl)-)

• Product Name: 5-Oxazoleacetonitrile, 2-(2-chloroethyl)-
• CAS No: 2137620-95-0
• MF: C₇H₇ClN₂O
• MW: 170.59628033638
• CID: 5263079
• Update Time: 2025-05-19

5-Oxazoleacetonitrile, 2-(2-chloroethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Oxazoleacetonitrile, 2-(2-chloroethyl)-

• Inchi： 1S/C7H7ClN2O/c8-3-1-7-10-5-6(11-7)2-4-9/h5H,1-3H2
• InChI Key： YFKRLIZCVHUKCB-UHFFFAOYSA-N
• SMILES： O1C(CC#N)=CN=C1CCCl

Additional information on 5-Oxazoleacetonitrile, 2-(2-chloroethyl)-

Introduction to 5-Oxazoleacetonitrile, 2-(2-chloroethyl)- (CAS No. 2137620-95-0)

5-Oxazoleacetonitrile, 2-(2-chloroethyl)-, identified by the chemical abstracts service number CAS No. 2137620-95-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic nitrile derivative features a unique structural framework that has garnered considerable attention from researchers due to its potential applications in medicinal chemistry and drug development. The presence of both an oxazole ring and a chloroethyl substituent makes it a versatile intermediate, facilitating the synthesis of various pharmacologically active molecules.

The compound's molecular structure consists of a five-membered oxazole ring fused with a nitrile group, while the 2-(2-chloroethyl) moiety introduces reactivity that is conducive to further functionalization. This combination of functional groups has been exploited in the design of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders. The oxazole ring is known for its stability and biological relevance, often found in natural products and synthetic drugs, while the nitrile group serves as a versatile handle for further chemical transformations.

In recent years, 5-Oxazoleacetonitrile, 2-(2-chloroethyl)- has been explored as a key intermediate in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its utility in developing compounds that modulate enzyme activity relevant to cancer pathways. The chloroethyl group, in particular, allows for nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. This flexibility has made it a valuable building block in medicinal chemistry campaigns aimed at identifying lead compounds with enhanced binding affinity and reduced toxicity.

One notable application of this compound is in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. The oxazole ring's ability to interact with biological targets through hydrogen bonding and hydrophobic effects, combined with the electrophilic nature of the nitrile group, provides multiple points of interaction for drug design. Researchers have leveraged these properties to develop molecules that selectively inhibit aberrant signaling pathways in tumor cells. Preclinical studies have shown promising results in vitro and in vivo, suggesting its potential as a precursor for next-generation oncology drugs.

The pharmaceutical industry has also explored derivatives of 5-Oxazoleacetonitrile, 2-(2-chloroethyl)- for their anti-inflammatory properties. Oxazole-containing compounds are well-documented for their ability to modulate inflammatory cytokine production and inhibit pro-inflammatory enzymes. By incorporating the 2-(2-chloroethyl) group, chemists have been able to enhance solubility and bioavailability, critical factors for drug efficacy. Early clinical trials have indicated that certain analogs exhibit significant anti-inflammatory activity without compromising safety profiles.

From a synthetic chemistry perspective, 5-Oxazoleacetonitrile, 2-(2-chloroethyl)- serves as a cornerstone for multi-step organic transformations. Its reactivity allows for the introduction of various functional groups through nucleophilic aromatic substitution (SNAr), cross-coupling reactions, and metal-catalyzed transformations. These synthetic strategies have enabled the rapid assembly of complex molecular architectures, expediting the discovery process in drug discovery pipelines. The compound's robustness under various reaction conditions makes it an indispensable tool for synthetic chemists working on complex natural product mimics.

The growing interest in 5-Oxazoleacetonitrile, 2-(2-chloroethyl)- is also driven by its role in developing next-generation antibiotics. Antibiotic resistance remains a global health challenge, necessitating innovative approaches to combat pathogenic bacteria. The oxazole core has been identified as a privileged scaffold in antimicrobial agents due to its ability to disrupt bacterial cell wall synthesis and metabolic pathways. By appending the 2-(2-chloroethyl) group, researchers aim to enhance binding interactions with bacterial targets while minimizing side effects on human hosts.

Advances in computational chemistry have further accelerated the utilization of 5-Oxazoleacetonitrile, 2-(2-chloroethyl)- in drug design. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level, guiding rational modifications to improve potency and selectivity. These simulations have been instrumental in predicting optimal conformations and identifying key pharmacophoric elements within the molecule. Such high-throughput virtual screening approaches have significantly reduced the time required to identify promising candidates for further experimental validation.

The environmental impact of synthesizing and utilizing 5-Oxazoleacetonitrile, 2-(2-chloroethyl)- is also a consideration within green chemistry initiatives. Efforts are underway to develop more sustainable synthetic routes that minimize waste generation and hazardous byproducts. Catalytic methods employing transition metals have shown promise in improving yields while reducing energy consumption. Additionally, biocatalytic approaches using enzymes offer an eco-friendly alternative to traditional chemical transformations.

In conclusion,5-Oxazoleacetonitrile, CAS No., 2137620-95-0, represents a cornerstone compound in modern pharmaceutical research due to its structural versatility and functional reactivity. Its applications span across oncology, anti-inflammatory therapy, antibiotic development, and beyond, making it indispensable for chemists engaged in drug discovery efforts worldwide。 As research continues to uncover new therapeutic applications，this compound will undoubtedly remain at forefront innovation，contributing significantly future advancements human health。